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Compound of Interest

Compound Name:

[1-(4-

Fluorophenyl)cyclobutyl]methana

mine

CAS No.: 1017462-08-6

Cat. No.: B3073349

Get Quote

This guide provides an in-depth exploration of [1-(4-fluorophenyl)cyclobutyl]methanamine, a

compound of significant interest in medicinal chemistry and drug discovery. We will delve into

its chemical identity, synthesis, analytical characterization, and burgeoning biological

significance, offering field-proven insights for researchers, scientists, and drug development

professionals.

Core Identification and Physicochemical Properties
[1-(4-Fluorophenyl)cyclobutyl]methanamine is a synthetic organic compound featuring a

unique structural combination of a cyclobutane ring, a 4-fluorophenyl group, and a

methanamine moiety. This specific arrangement of functional groups imparts distinct chemical

and biological properties, making it a valuable building block in the development of novel

therapeutics. The hydrochloride salt of this compound is often used to improve its stability and

solubility.[1]
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The primary identifier for the parent compound, cyclobutyl(4-fluorophenyl)methanamine, in the

PubChem database is CID 24689224.[2] PubChem is a comprehensive public repository for

information on chemical substances and their biological activities, maintained by the U.S.

National Institutes of Health (NIH).[3][4]

Below is a summary of its key computed and experimental properties.

Property Value Source

PubChem CID 24689224 PubChemLite[2]

Molecular Formula C11H14FN PubChemLite[2]

Molecular Weight 179.23 g/mol PubChemLite[2]

Molecular Weight (HCl salt) 215.69 g/mol Benchchem[1]

IUPAC Name
cyclobutyl(4-

fluorophenyl)methanamine
PubChemLite[2]

Monoisotopic Mass 179.11102 Da PubChemLite[2]

SMILES
C1CC(C1)C(C2=CC=C(C=C2)

F)N
PubChemLite[2]

InChI

InChI=1S/C11H14FN/c12-10-

6-4-9(5-7-10)11(13)8-2-1-3-

8/h4-8,11H,1-3,13H2

PubChemLite[2]

InChIKey
URHZIKVJKQVHEV-

UHFFFAOYSA-N
PubChemLite[2]

Structural Representation
The chemical structure of [1-(4-Fluorophenyl)cyclobutyl]methanamine is depicted below.

The cyclobutyl ring introduces conformational rigidity, which can be advantageous for

optimizing drug-receptor interactions.[5] The fluorine atom on the phenyl ring can enhance

binding affinity to biological targets.[1]

Caption: Chemical structure of [1-(4-Fluorophenyl)cyclobutyl]methanamine.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 10 Tech Support

https://pubchemlite.lcsb.uni.lu/e/compound/24689224
https://ngdc.cncb.ac.cn/databasecommons/database/id/1773
https://pubchem.ncbi.nlm.nih.gov/
https://pubchemlite.lcsb.uni.lu/e/compound/24689224
https://pubchemlite.lcsb.uni.lu/e/compound/24689224
https://pubchemlite.lcsb.uni.lu/e/compound/24689224
https://www.benchchem.com/product/b1446448
https://pubchemlite.lcsb.uni.lu/e/compound/24689224
https://pubchemlite.lcsb.uni.lu/e/compound/24689224
https://pubchemlite.lcsb.uni.lu/e/compound/24689224
https://pubchemlite.lcsb.uni.lu/e/compound/24689224
https://pubchemlite.lcsb.uni.lu/e/compound/24689224
https://www.benchchem.com/product/b3073349/docs?utm_src=pdf-body#a-comprehensive-technical-guide-to-1-4-fluorophenyl-cyclobutyl-methanamine
https://pdf.benchchem.com/1411/Synthesis_Protocol_for_1_4_Iodophenyl_cyclobutyl_methanamine_An_Application_Note.pdf
https://www.benchchem.com/product/b1446448
https://www.benchchem.com/product/b3073349/docs?utm_src=pdf-body#a-comprehensive-technical-guide-to-1-4-fluorophenyl-cyclobutyl-methanamine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3073349?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Synthesis and Manufacturing
The synthesis of [1-(4-fluorophenyl)cyclobutyl]methanamine typically proceeds through a

two-step process, starting with the formation of a nitrile intermediate, followed by its reduction

to the primary amine. This method is analogous to the synthesis of similar compounds with

different halogen substitutions on the phenyl ring.[5]

Step 1: Synthesis of 1-(4-
Fluorophenyl)cyclobutanecarbonitrile
This initial step involves the alkylation of 4-fluorobenzyl cyanide with 1,3-dibromopropane to

construct the cyclobutane ring.[5] The use of a strong base, such as sodium hydride, is crucial

for the deprotonation of the benzylic carbon, which then acts as a nucleophile.

Protocol:

Suspend sodium hydride (2.2 equivalents) in anhydrous dimethyl sulfoxide (DMSO) under an

inert atmosphere (e.g., nitrogen or argon).

Cool the suspension in an ice bath.

Add a solution of 4-fluorobenzyl cyanide (1.0 equivalent) in anhydrous DMSO dropwise to

the sodium hydride suspension.

After the addition is complete, allow the reaction mixture to stir at room temperature for 30

minutes to ensure complete deprotonation.

Add 1,3-dibromopropane (1.1 equivalents) dropwise to the reaction mixture.

Stir the reaction mixture at room temperature for 12-16 hours.

Carefully quench the reaction by the slow addition of water in an ice bath.

Extract the product with a suitable organic solvent, such as diethyl ether.

Wash the combined organic layers with water and then with brine, dry over anhydrous

sodium sulfate, and concentrate under reduced pressure to yield the crude 1-(4-

fluorophenyl)cyclobutanecarbonitrile.
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Step 2: Reduction of 1-(4-
Fluorophenyl)cyclobutanecarbonitrile
The nitrile intermediate is then reduced to the primary amine, [1-(4-
fluorophenyl)cyclobutyl]methanamine. Catalytic hydrogenation is a common and effective

method for this transformation.[1]

Protocol:

Dissolve the crude 1-(4-fluorophenyl)cyclobutanecarbonitrile in a suitable solvent, such as

methanol or ethanol, in a hydrogenation vessel.

Add a catalyst, typically Raney Nickel or Palladium on carbon (Pd/C), at a loading of 5-10%

by weight of the nitrile.

Seal the vessel and purge with hydrogen gas.

Pressurize the vessel with hydrogen gas (typically 50-100 psi).

Heat and agitate the mixture according to the specifications of the hydrogenation apparatus.

Monitor the reaction progress by observing the uptake of hydrogen.

Once the reaction is complete, cool the vessel and carefully vent the hydrogen gas.

Filter the catalyst through a pad of Celite®.

Concentrate the filtrate under reduced pressure to obtain the crude [1-(4-
fluorophenyl)cyclobutyl]methanamine.

The free amine can be converted to its hydrochloride salt by treatment with hydrochloric acid

in a solvent like ether at a low temperature (0°C) to enhance stability and solubility, with

yields for this step being around 85%.[1]

Synthesis Workflow
Caption: Synthetic workflow for [1-(4-Fluorophenyl)cyclobutyl]methanamine.
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Analytical Characterization
To ensure the identity and purity of the synthesized [1-(4-
fluorophenyl)cyclobutyl]methanamine, a combination of analytical techniques is employed.

High-Performance Liquid Chromatography (HPLC): HPLC is used to assess the purity of the

final compound, with a target purity of over 95% being typical for research applications.[1]

Liquid Chromatography-Mass Spectrometry (LC-MS): LC-MS confirms the molecular weight

of the compound. For the hydrochloride salt, the molecular ion peak would be expected at

m/z 224.08 ([C₁₁H₁₄ClFN]+).[1]

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H NMR spectroscopy provides detailed

structural information. For the hydrochloride salt in methanol-d₄, characteristic proton signals

are observed for the aromatic protons (δ 7.40–7.30 ppm), methylene protons (δ 4.16 ppm),

and cyclobutyl protons (δ 2.50–1.80 ppm).[1]

Biological Activity and Therapeutic Potential
[1-(4-Fluorophenyl)cyclobutyl]methanamine and its analogs are of considerable interest in

drug discovery due to their potential biological activities. The incorporation of a cyclobutane

ring provides structural rigidity, which can lead to improved selectivity and potency for biological

targets.[5][6]

Role as a Synthetic Intermediate
This compound serves as a crucial building block for the synthesis of more complex molecules

with therapeutic potential.[1] It has been identified as a key structural component in the

development of inhibitors targeting the ATPase associated with various cellular activities (p97).

[1] The p97 protein is involved in protein quality control, and its inhibition is a promising strategy

for cancer therapy.

Potential Pharmacological Activities
While direct pharmacological data on [1-(4-fluorophenyl)cyclobutyl]methanamine is limited,

research on structurally similar compounds provides insights into its potential applications:
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Neuropharmacology: Compounds with a similar scaffold have shown affinity for

neurotransmitter transporters, particularly the norepinephrine transporter (NET).[1] This

suggests potential for development as selective PET tracers for neuroimaging studies or as

therapeutic agents for conditions involving noradrenergic dysfunction. Atypical dopamine

transporter (DAT) inhibitors have also shown therapeutic potential in preclinical models of

psychostimulant use disorders.[7]

Antidepressant Activity: Methanamine derivatives have demonstrated potential in the

treatment of depression.[1]

Anticancer Research: Preliminary studies on related compounds suggest possible anticancer

properties, potentially through the induction of apoptosis in cancer cells.[1] The fluorophenyl

group is a common feature in many anticancer drugs.[8]

Illustrative Biological Pathway
The following diagram illustrates the potential role of a p97 inhibitor, synthesized from [1-(4-
fluorophenyl)cyclobutyl]methanamine, in the ubiquitin-proteasome system, a key pathway in

protein homeostasis.

Ubiquitinated
Protein

p97 ATPase

 binds to

26S Proteasome

 delivers to

Protein Degradation

p97 Inhibitor
(derived from title compound)

 inhibits
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Click to download full resolution via product page

Caption: Inhibition of the p97 ATPase by a derivative of the title compound.

Conclusion
[1-(4-Fluorophenyl)cyclobutyl]methanamine is a versatile chemical entity with significant

potential in the field of drug discovery. Its unique structural features and synthetic accessibility

make it an attractive starting point for the development of novel therapeutics, particularly in the

areas of oncology and neuropharmacology. Further research into the biological activities of this

compound and its derivatives is warranted to fully elucidate its therapeutic potential.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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